4-Octylphenol
4-Octylphenol
4-octylphenol is a member of the class of phenols that is phenol which is substituted at the para- position by an octyl group. It has a role as a surfactant, a xenoestrogen and a metabolite.
Brand Name:
Vulcanchem
CAS No.:
1806-26-4
VCID:
VC0030498
InChI:
InChI=1S/C14H22O/c1-2-3-4-5-6-7-8-13-9-11-14(15)12-10-13/h9-12,15H,2-8H2,1H3
SMILES:
CCCCCCCCC1=CC=C(C=C1)O
Molecular Formula:
C14H22O
Molecular Weight:
206.32 g/mol
4-Octylphenol
CAS No.: 1806-26-4
Reference Standards
VCID: VC0030498
Molecular Formula: C14H22O
Molecular Weight: 206.32 g/mol
| CAS No. | 1806-26-4 |
|---|---|
| Product Name | 4-Octylphenol |
| Molecular Formula | C14H22O |
| Molecular Weight | 206.32 g/mol |
| IUPAC Name | 4-octylphenol |
| Standard InChI | InChI=1S/C14H22O/c1-2-3-4-5-6-7-8-13-9-11-14(15)12-10-13/h9-12,15H,2-8H2,1H3 |
| Standard InChIKey | NTDQQZYCCIDJRK-UHFFFAOYSA-N |
| SMILES | CCCCCCCCC1=CC=C(C=C1)O |
| Canonical SMILES | CCCCCCCCC1=CC=C(C=C1)O |
| Boiling Point | 280 °C |
| Density | 0.96 g/cm³ |
| Flash Point | 113 °C c.c. |
| Melting Point | 44-45 °C |
| Physical Description | WHITE CRYSTALS. |
| Description | 4-octylphenol is a member of the class of phenols that is phenol which is substituted at the para- position by an octyl group. It has a role as a surfactant, a xenoestrogen and a metabolite. |
| Related CAS | 41157-62-4 (barium) 58288-41-8 (potassium) 78899-79-3 (hydrochloride) |
| Solubility | Solubility in water: none |
| Synonyms | 4-octylphenol 4-octylphenol barium 4-octylphenol potassium 4-octylphenol sodium p-octylphenol |
| Vapor Density | Relative vapor density (air = 1): 7.1 |
| PubChem Compound | 15730 |
| Last Modified | Nov 11 2021 |
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